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Compound of Interest

Compound Name: Dalbavancin

Cat. No.: B606935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for

determining the in vitro susceptibility of Gram-positive bacteria to Dalbavancin using the broth

microdilution (BMD) method. This method is aligned with the standards of the Clinical and

Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST).

Dalbavancin is a long-acting lipoglycopeptide antibiotic with potent activity against a wide

range of Gram-positive organisms, including methicillin-resistant Staphylococcus aureus

(MRSA).[1][2] Accurate and reproducible susceptibility testing is crucial for clinical diagnostics,

surveillance studies, and the development of new antimicrobial agents. The unique

physicochemical properties of Dalbavancin necessitate specific modifications to the standard

broth microdilution protocol to ensure reliable results.[1][3][4]

Key Considerations for Dalbavancin Susceptibility
Testing
The hydrophobic nature of Dalbavancin leads to its adherence to plastic surfaces, which can

result in falsely elevated Minimum Inhibitory Concentration (MIC) values.[4][5][6] To mitigate

this, the standardized protocol for Dalbavancin susceptibility testing incorporates two key

modifications:
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Use of Dimethyl Sulfoxide (DMSO) for Stock Solution: Dalbavancin is sparingly soluble in

aqueous solutions. Therefore, DMSO is used as the solvent to prepare the initial stock

solution.[1][7][8]

Supplementation with Polysorbate 80 (P80): Cation-adjusted Mueller-Hinton broth (CAMHB)

must be supplemented with P80, a surfactant, to a final concentration of 0.002% to prevent

the drug from binding to the plastic microtiter plates.[1][3][4][5][6][9][10]

Experimental Protocols
This section details the step-by-step procedure for performing Dalbavancin susceptibility

testing using the broth microdilution method.

Materials and Reagents
Dalbavancin analytical powder

Dimethyl sulfoxide (DMSO), sterile

Cation-adjusted Mueller-Hinton broth (CAMHB)

Polysorbate 80 (P80)

Sterile 96-well microtiter plates

Sterile reservoirs and multichannel pipettes

0.5 McFarland turbidity standard

Sterile saline or equivalent

Vortex mixer

Incubator (35 ± 2°C)

Bacterial isolates for testing

Quality control (QC) strains (e.g., Staphylococcus aureus ATCC® 29213, Enterococcus

faecalis ATCC® 29212)
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Preparation of Media and Reagents
Dalbavancin Stock Solution (e.g., 1600 µg/mL):

Accurately weigh the Dalbavancin powder, accounting for its potency.

Dissolve the powder in pure DMSO to achieve the desired stock concentration.[8] For

example, to prepare 10 mL of a 1600 µg/mL stock solution, dissolve 16 mg of

Dalbavancin powder in 10 mL of DMSO.

Vortex thoroughly to ensure complete dissolution. This stock solution can be used on the

day of preparation or stored at -60°C or below in a non-frost-free freezer.[8]

Cation-Adjusted Mueller-Hinton Broth with Polysorbate 80 (CAMHB-P80):

Prepare CAMHB according to the manufacturer's instructions.

Add P80 to the sterilized and cooled CAMHB to a final concentration of 0.002%. For

example, add 20 µL of a 10% P80 solution to 100 mL of CAMHB.

Inoculum Preparation
From a fresh (18-24 hours) non-selective agar plate, select 3-5 well-isolated colonies of the

test organism.

Transfer the colonies to a tube containing sterile saline.

Vortex the suspension and adjust the turbidity to match the 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.[11]

Within 15 minutes of preparation, dilute the standardized inoculum in CAMHB-P80 to

achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells. A

common dilution is 1:100 (e.g., 0.1 mL of inoculum into 9.9 mL of CAMHB-P80), followed by

the addition of 50 µL of this diluted inoculum to 50 µL of the drug dilution in the well.[1]

Microtiter Plate Preparation and Inoculation
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Prepare serial two-fold dilutions of Dalbavancin in CAMHB-P80 in the wells of a 96-well

microtiter plate. The typical final concentration range for testing is 0.004 to 4 µg/mL.

Dispense 50 µL of the appropriate Dalbavancin dilution into each well.

Include a growth control well (containing 50 µL of CAMHB-P80 without the drug) and a

sterility control well (containing 100 µL of uninoculated CAMHB-P80).

Using a multichannel pipette, inoculate each well (except the sterility control) with 50 µL of

the standardized bacterial suspension. The final volume in each well will be 100 µL.

Incubation and MIC Determination
Cover the microtiter plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.[2]

After incubation, read the plates. The MIC is the lowest concentration of Dalbavancin that

completely inhibits visible growth of the organism.[2]

Data Presentation
Quality Control
Quality control should be performed with each test run using standard QC strains. The MIC

values for the QC strains must fall within the acceptable ranges defined by CLSI.

Quality Control Strain
CLSI M100-ED34:2024 Acceptable MIC
Range (µg/mL)

Staphylococcus aureus ATCC® 29213 0.015 - 0.06

Enterococcus faecalis ATCC® 29212 0.008 - 0.03

Streptococcus pneumoniae ATCC® 49619 ≤0.008 - 0.03

Interpretive Criteria
The following tables provide the MIC interpretive criteria for Dalbavancin as established by the

U.S. Food and Drug Administration (FDA) and the European Committee on Antimicrobial

Susceptibility Testing (EUCAST).
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Table 2: FDA-Recognized MIC Interpretive Criteria for Dalbavancin

Organism
Susceptible (S)
(µg/mL)

Intermediate (I)
(µg/mL)

Resistant (R)
(µg/mL)

Staphylococcus

aureus (including

MRSA)

≤0.12 - -

Streptococcus

pyogenes
≤0.25 - -

Streptococcus

agalactiae
≤0.25 - -

Streptococcus

anginosus group
≤0.25 - -

Enterococcus faecalis

(vancomycin-

susceptible)

≤0.25 - -

Note: The FDA has only established a susceptible breakpoint for Dalbavancin.[1]

Table 3: EUCAST Clinical Breakpoints for Dalbavancin

Organism Susceptible (S) (µg/mL) Resistant (R) (µg/mL)

Staphylococcus aureus ≤0.125 >0.125

Streptococcus groups A, B, C,

G
≤0.125 >0.125

Enterococcus spp. ≤0.25 >0.25

Source: EUCAST Breakpoint Tables for Interpretation of MICs and Zone Diameters, Version

14.0, 2024.
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Dalbavancin Mechanism of Action
Dalbavancin, a lipoglycopeptide, inhibits bacterial cell wall synthesis. It binds to the D-alanyl-

D-alanine terminus of the peptidoglycan precursor, preventing its incorporation into the growing

cell wall. This disruption of the cell wall integrity leads to bacterial cell death.
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Binds to

Cell Wall Synthesis
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Bacterial Cell DeathDisruption leads to
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Caption: Conceptual diagram of Dalbavancin's mechanism of action.

Experimental Workflow for Dalbavancin Broth
Microdilution
The following diagram illustrates the key steps in the Dalbavancin broth microdilution protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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